Cas no 1499191-70-6 (2-2-fluoro-5-(trifluoromethyl)phenyl-2-oxoacetic acid)

• Product Name: 2-2-fluoro-5-(trifluoromethyl)phenyl-2-oxoacetic acid
• CAS No: 1499191-70-6
• MF: C₉H₄F₄O₃
• MW: 236.119876861572
• CID: 5822970
• PubChem ID: 83391217
• Update Time: 2025-10-17

2-2-fluoro-5-(trifluoromethyl)phenyl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-α-oxo-5-(trifluoromethyl)benzeneacetic acid
• 2-2-fluoro-5-(trifluoromethyl)phenyl-2-oxoacetic acid
• 1499191-70-6
• 2-[2-fluoro-5-(trifluoromethyl)phenyl]-2-oxoacetic acid
• EN300-1931685

• Inchi： 1S/C9H4F4O3/c10-6-2-1-4(9(11,12)13)3-5(6)7(14)8(15)16/h1-3H,(H,15,16)
• InChI Key： GOHYKHHWUWODOK-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C=1)C(F)(F)F)F)(=O)C(=O)O

Computed Properties

• Exact Mass: 236.00965663g/mol
• Monoisotopic Mass: 236.00965663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-2-fluoro-5-(trifluoromethyl)phenyl-2-oxoacetic acid

2-2-Fluoro-5-(trifluoromethyl)phenyl-2-oxoacetic Acid: An Overview of Its Structure, Properties, and Applications

2-2-Fluoro-5-(trifluoromethyl)phenyl-2-oxoacetic acid (CAS No. 1499191-70-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl ring and a trifluoromethyl group, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-2-fluoro-5-(trifluoromethyl)phenyl-2-oxoacetic acid is C₉H₅F₄O₃, and its molecular weight is approximately 233.13 g/mol. The compound's structure can be represented as follows:

The presence of the fluoro and trifluoromethyl groups in the molecule imparts several important properties. Fluorine atoms are known for their strong electron-withdrawing effect, which can significantly influence the electronic distribution within the molecule. This, in turn, affects the compound's reactivity, stability, and biological activity. The trifluoromethyl group further enhances these properties by providing additional steric hindrance and increasing the lipophilicity of the molecule.

In recent years, 2-2-fluoro-5-(trifluoromethyl)phenyl-2-oxoacetic acid has been extensively studied for its potential use in drug discovery and development. One of the key areas of interest is its application as an intermediate in the synthesis of pharmaceuticals. The compound's unique structure makes it an ideal building block for creating more complex molecules with specific biological activities.

A notable example of its application is in the development of inhibitors for various enzymes and receptors. For instance, researchers have explored its use in designing inhibitors for serine proteases, which are involved in a wide range of physiological processes and diseases. The fluoro and trifluoromethyl groups in the molecule can enhance binding affinity and selectivity, making it a promising candidate for developing highly potent and selective inhibitors.

Beyond enzyme inhibition, 2-2-fluoro-5-(trifluoromethyl)phenyl-2-oxoacetic acid has also shown potential in other therapeutic areas. Studies have demonstrated its ability to modulate signaling pathways involved in inflammation and cancer. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses. This property makes it a potential lead compound for developing anti-inflammatory drugs.

In addition to its therapeutic applications, 2-2-fluoro-5-(trifluoromethyl)phenyl-2-oxoacetic acid has also been investigated for its use as a probe molecule in biochemical studies. Its unique structural features make it an excellent tool for studying protein-ligand interactions and understanding the mechanisms of action of various biological processes.

The synthesis of 2-2-fluoro-5-(trifluoromethyl)phenyl-2-oxoacetic acid involves several well-established chemical reactions. One common approach is to start with 4-fluoroacetophenone and introduce the trifluoromethyl group through a series of substitution reactions. The resulting intermediate can then be oxidized to form the desired carboxylic acid. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In conclusion, 2-2-fluoro-5-(trifluoromethyl)phenyl-2-oxoacetic acid (CAS No. 1499191-70-6) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive candidate for drug discovery and development, as well as a valuable tool for biochemical research. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern scientific endeavors.